2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide

• Molecular Formula: C20H23ClN2O5S
• Molecular Weight: 438.9 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-5-chloro-2-methoxyanilino]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H23ClN2O5S/c1-27-19-10-9-15(21)12-18(19)23(29(25,26)17-7-3-2-4-8-17)14-20(24)22-13-16-6-5-11-28-16/h2-4,7-10,12,16H,5-6,11,13-14H2,1H3,(H,22,24)
• InChI Key: AZUOEGKUUDXTPE-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)NCC2CCCO2)S(=O)(=O)C3=CC=CC=C3

Description

2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide is a chemical compound that has been widely studied in scientific research. It is commonly referred to as CHIR-99021 and is a potent and selective inhibitor of glycogen synthase kinase 3 (GSK-3).

Mechanism of Action

CHIR-99021 is a selective inhibitor of 2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting 2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide, CHIR-99021 promotes the activation of the Wnt signaling pathway, which is involved in the regulation of stem cell self-renewal and differentiation. CHIR-99021 has also been shown to promote the phosphorylation of β-catenin, a key protein involved in the Wnt signaling pathway.
Biochemical and Physiological Effects:
CHIR-99021 has been shown to have various biochemical and physiological effects. In stem cells, it promotes self-renewal and differentiation, while in cancer cells, it induces apoptosis and inhibits cell proliferation. CHIR-99021 has also been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and obesity. Additionally, CHIR-99021 has been shown to improve cognitive function and reduce amyloid beta deposition in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHIR-99021 is its potency and selectivity as a 2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide inhibitor, which allows for precise control of the Wnt signaling pathway. Additionally, CHIR-99021 is stable and can be easily synthesized in large quantities. However, there are also some limitations to using CHIR-99021 in lab experiments. It can be toxic at high concentrations and may have off-target effects on other signaling pathways. Additionally, the effects of CHIR-99021 may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on CHIR-99021. One area of interest is the development of more potent and selective 2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide inhibitors that can be used in clinical applications. Additionally, further studies are needed to determine the optimal concentration and duration of CHIR-99021 treatment in various cell types and disease models. Finally, the potential off-target effects of CHIR-99021 should be further investigated to ensure its safety and efficacy in clinical use.
Conclusion:
In conclusion, CHIR-99021 is a potent and selective inhibitor of 2-[5-chloro-2-methoxy(phenylsulfonyl)anilino]-N-(tetrahydro-2-furanylmethyl)acetamide that has been widely studied in scientific research. It has shown promise in stem cell research, cancer therapy, and the treatment of various diseases, including diabetes and Alzheimer's disease. While there are some limitations to using CHIR-99021 in lab experiments, its stability and potency make it a valuable tool for studying the Wnt signaling pathway. Further research is needed to fully understand the potential applications of CHIR-99021 in clinical settings.

Synthesis Methods

CHIR-99021 can be synthesized using a multistep process involving the reaction of several chemical compounds. The final product is obtained through the reaction of 2-amino-5-chlorobenzophenone with tetrahydro-2-furanylmethylamine in the presence of acetic anhydride and triethylamine. The product is then treated with methanesulfonyl chloride and sodium methoxide to obtain CHIR-99021.

Scientific Research Applications

CHIR-99021 has been used extensively in scientific research, particularly in the field of stem cell research. It has been shown to enhance the efficiency of reprogramming somatic cells into induced pluripotent stem cells (iPSCs). CHIR-99021 has also been used in the differentiation of iPSCs into various cell types, including neural progenitor cells and cardiomyocytes. Additionally, CHIR-99021 has been studied for its potential therapeutic applications in various diseases, including cancer and Alzheimer's disease.